Cas no 2137062-83-8 ((1R)-1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-amine)

• Product Name: (1R)-1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-amine
• CAS No: 2137062-83-8
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 5977888
• PubChem ID: 165955996
• Update Time: 2025-05-24

(1R)-1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2137062-83-8
• EN300-744600
• (1R)-1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-amine

• Inchi： 1S/C12H16N4O/c1-17-9-11(13)12-7-14-15-16(12)8-10-5-3-2-4-6-10/h2-7,11H,8-9,13H2,1H3/t11-/m0/s1
• InChI Key： WUMFPWBXKAXWIF-NSHDSACASA-N
• SMILES： O(C)C[C@@H](C1=CN=NN1CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 232.13241115g/mol
• Monoisotopic Mass: 232.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66Ų

Additional information on (1R)-1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-amine

Introduction to (1R)-1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-amine (CAS No. 2137062-83-8)

(1R)-1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-amine (CAS No. 2137062-83-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzyl-substituted 1,2,3-triazole ring and a methoxyethylamine moiety. The presence of the chiral center at the carbon atom adjacent to the amine group adds an additional layer of complexity and potential for enantioselective interactions.

The (1R)-1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-amine molecule is synthesized through a series of well-defined chemical reactions, often involving copper-catalyzed azide–alkyne cycloaddition (CuAAC) to form the triazole ring. This reaction is part of the click chemistry repertoire and is known for its high efficiency and selectivity. The chiral center is introduced through asymmetric synthesis or resolution techniques, ensuring that the desired enantiomer is obtained with high purity.

Recent studies have highlighted the potential of (1R)-1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-amine in various biological applications. One notable area of research is its interaction with G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. The triazole ring and methoxyethylamine functionalities have been shown to enhance binding affinity and selectivity for specific GPCRs, making this compound a promising lead for drug development.

In addition to its potential as a GPCR ligand, (1R)-1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-amine has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic applications in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (1R)-1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-amine have also been studied in detail. Research indicates that it exhibits favorable oral bioavailability and metabolic stability, which are crucial factors for its development as an oral medication. Furthermore, the compound has shown low toxicity in animal models, suggesting a favorable safety profile.

From a synthetic chemistry perspective, the preparation of (1R)-1-(1-benzyl-1H-1,2,3-triazol-5-yl)-2-methoxyethan-1-amine involves several steps that require precise control over reaction conditions. The CuAAC reaction is typically performed under mild conditions using a copper(I) catalyst and an azide reagent. The chiral center can be introduced through asymmetric hydrogenation or enzymatic resolution methods. These synthetic strategies ensure that the final product is obtained with high purity and enantiomeric excess.

In conclusion, (1R)-1-(1-benzyl-1H-1,2,3-triazol-5-y l)-2-methoxyethan - 4 - amine (CAS No. 2094849 - 04 - 8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.